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Solvent Solubility Notes / Context

DMSO Soluble (Slightly) [1] Preferred solvent for enzymatic synthesis [2]

Methanol Sparingly Soluble [1] -

Ethanol Slightly Soluble [3] Described as "slightly soluble in alcohol" [3]

Chloroform Insoluble [3] -

Ether Insoluble [3] -

Experimental Context and Methodologies

The solubility data is largely derived from experimental work focused on the synthesis and formulation of

ascorbyl palmitate.

Synthesis in DMSO: Much of the data comes from research on enzymatic synthesis. One protocol

specifies using DMSO as the organic solvent system for the esterification of ascorbic acid and
palmitic acid, confirming its effectiveness as a reaction medium [2].

Formulation Processing: To overcome stability challenges, ascorbyl palmitate is often processed
into nanosuspensions. One method involves high-pressure homogenization using stabilizers like
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polysorbate 80 (Tween 80) or sodium dodecyl sulfate to form uniform nanosuspensions in an

aqueous system [4]. Another advanced delivery platform uses ascorbyl palmitate itself as a
structural component to form lipid-based nanocarriers called "aspasomes" [3].

The diagram below illustrates the primary experimental pathways that utilize these solubility properties.
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Key Insights for Research and Development

DMSO as Primary Solvent: For laboratory-scale synthesis and reactions, DMSO is a well-
established and effective organic solvent for ascorbyl palmitate [2] [1].

Formulation Overcomes Limitations: While its solubility in other common organic solvents is
limited, advanced formulation strategies like nanosuspensions and aspasomes effectively deliver

ascorbyl palmitate in final products, enhancing its stability and bioavailability [4] [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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